β-Nicotinic Acid Mononucleotide-13C5
Overview
Description
β-Nicotinic Acid Mononucleotide-13C5, also known as this compound, is a useful research compound. Its molecular formula is C₆¹³C₅H₁₄NO₉P and its molecular weight is 339.17. The purity is usually 95%.
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Properties
Molecular Formula |
C₆¹³C₅H₁₄NO₉P |
|---|---|
Molecular Weight |
339.17 |
Synonyms |
3-Carboxy-1-(5-O-phosphono-β-D-ribofuranosyl)pyridinium-13C5 Inner Salt; 3-Carboxy-1-β-D-ribofuranosylpyridinium Hydroxide 5’-Phosphate-13C5 Inner Salt; Nicotinate Mononucleotide-13C5; Nicotinate Ribonucleotide-13C5; Nicotinic Acid Ribonucleotide-13 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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